1-{[1-(2,3-dihydro-1H-inden-4-yl)-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-5-yl]methyl}pyrrolidin-2-one

• IUPAC Name: 1-[[2-(2,3-dihydro-1H-inden-4-yl)-5-(1,2,4-triazol-1-ylmethyl)-1,2,4-triazol-3-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C19H21N7O/c27-19-8-3-9-24(19)11-18-22-17(10-25-13-20-12-21-25)23-26(18)16-7-2-5-14-4-1-6-15(14)16/h2,5,7,12-13H,1,3-4,6,8-11H2
• InChI Key: FXTZGAAQBUFINA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=CC=C2)N3C(=NC(=N3)CN4C=NC=N4)CN5CCCC5=O
• Molecular Formula: C19H21N7O
• Molecular Weight: 363.4 g/mol

Description

Synthesis Analysis

The synthesis of complex heterocyclic compounds, similar to the title molecule, involves multi-step chemical reactions that often include the formation of triazole rings through cyclization processes. For example, a related compound was synthesized through a microwave-assisted one-pot process involving Ugi-Zhu/aza Diels-Alder cycloaddition/N-acylation/decarboxylation/dehydration steps, yielding a polyheterocyclic structure (Islas-Jácome et al., 2023).

Molecular Structure Analysis

The molecular structure of compounds containing triazole and pyrrolidinone units has been characterized using various spectroscopic and crystallographic techniques. For instance, X-ray crystallography and NMR spectroscopy have been instrumental in elucidating the structures of related compounds, highlighting the arrangement of the heterocyclic rings and substituent groups (Castiñeiras et al., 2018).

Chemical Reactions and Properties

The title compound, due to its triazole and pyrrolidinone components, participates in various chemical reactions. These include cycloaddition reactions, which are pivotal in expanding the heterocyclic framework and introducing functional groups that modify the compound's reactivity and properties (Gao & Lam, 2008).

Physical Properties Analysis

The physical properties of such complex molecules, including melting points, solubility, and crystal structure, can be influenced by the nature of the heterocyclic rings and the substituents attached to them. Studies on related compounds have demonstrated the impact of molecular structure on the crystallization behavior and the formation of supramolecular constructs, which are essential for understanding the compound's physical characteristics (Tawfiq et al., 2014).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with nucleophiles or electrophiles, are significantly affected by the triazole and pyrrolidinone moieties. The presence of these heterocyclic units in the molecule's backbone contributes to its chemical versatility, allowing for a wide range of chemical transformations and applications in synthetic chemistry (Koronatov et al., 2020).